Cas no 1338682-10-2 (7-(3-ethyl-1,2,4-oxadiazol-5-yl)1,2,4triazolo4,3-apyridin-3-ylacetic acid)

• Product Name: 7-(3-ethyl-1,2,4-oxadiazol-5-yl)1,2,4triazolo4,3-apyridin-3-ylacetic acid
• CAS No: 1338682-10-2
• MF: C₁₂H₁₁N₅O₃
• MW: 273.247441530228
• MDL: MFCD20528960
• CID: 3165854
• PubChem ID: 53353039
• Update Time: 2025-08-01

7-(3-ethyl-1,2,4-oxadiazol-5-yl)1,2,4triazolo4,3-apyridin-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 7-(3-ethyl-1,2,4-oxadiazol-5-yl)1,2,4triazolo4,3-apyridin-3-ylacetic acid
• [7-(3-Ethyl-1,2,4-oxadiazol-5-yl)[1,2,4]-triazolo[4,3-a]pyridin-3-yl]aceticacid
• [7-(3-ETHYL-1,2,4-OXADIAZOL-5-YL)-[1,2,4]TRIAZOLO[4,3-A]PYRIDIN-3-YL]ACETIC ACID
• BS-3069
• STL145015
• 2-[7-(3-ethyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]acetic acid
• CS-0444947
• 2-[7-(3-ethyl-1,2,4-oxadiazol-5-yl)[1,2,4]triazolo[4,3-a]pyridin-3-yl]acetic acid
• AKOS005746520
• MFCD20528960
• 2-(7-(3-Ethyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)acetic acid
• [7-(3-ethyl-1,2,4-oxadiazol-5-yl)[1,2,4]triazolo[4,3-a]pyridin-3-yl]acetic acid
• 1338682-10-2
• [7-(3-Ethyl-1,2,4-oxadiazol-5-yl)[1,2,4]-triazolo[4,3-a]pyridin-3-yl]acetic acid

• MDL： MFCD20528960
• Inchi： 1S/C12H11N5O3/c1-2-8-13-12(20-16-8)7-3-4-17-9(5-7)14-15-10(17)6-11(18)19/h3-5H,2,6H2,1H3,(H,18,19)
• InChI Key： OXIRRRLTXPEHJH-UHFFFAOYSA-N
• SMILES： O1C(C2C=CN3C(CC(=O)O)=NN=C3C=2)=NC(CC)=N1

Computed Properties

• Exact Mass: 273.08618923Da
• Monoisotopic Mass: 273.08618923Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 7-(3-ethyl-1,2,4-oxadiazol-5-yl)1,2,4triazolo4,3-apyridin-3-ylacetic acid

7-(3-Ethyl-1,2,4-Oxadiazol-5-yl)-1H-pyridin-3-carboxylic acid

The compound with CAS No. 1338682-10-2, known as 7-(3-Ethyl-1,2,4-Oxadiazol-5-yl)-1H-pyridin-3-carboxylic acid, is a highly specialized organic compound with significant potential in the field of pharmaceutical chemistry and material science. This compound is characterized by its unique structural features and functional groups that make it a promising candidate for various applications in drug design and development.

Structural Features and Synthesis

The molecule consists of a pyridine ring fused with a triazole moiety at the 4-position and substituted with an oxadiazole group at the 7-position. The presence of these heterocyclic rings imparts significant electronic and steric properties to the molecule. The synthesis of this compound involves a series of multi-step reactions that require precise control over reaction conditions to achieve high yields and purity.

Recent advancements in synthetic chemistry have enabled researchers to develop efficient methods for the construction of such complex heterocyclic systems. For instance, the use of click chemistry and microwave-assisted synthesis has significantly streamlined the process of assembling these molecules. These methods not only improve reaction efficiency but also reduce the environmental footprint associated with traditional synthetic routes.

Biological Activity and Applications

One of the most exciting aspects of this compound is its potential biological activity. Initial studies have shown that it exhibits promising anti-inflammatory and antioxidant properties due to its ability to modulate key cellular pathways involved in oxidative stress and inflammation. Furthermore, its unique structure suggests potential applications in the development of novel anti-cancer agents.

Recent research has focused on evaluating its ability to inhibit specific enzymes associated with cancer progression. For example, studies conducted at leading research institutions have demonstrated that this compound can selectively inhibit certain kinases involved in tumor growth and metastasis. These findings highlight its potential as a lead compound for drug development.

Materials Science Applications

Beyond its biological applications, this compound also holds promise in materials science due to its ability to form stable coordination complexes with transition metals. This property makes it a valuable component in the development of new materials for electronic devices and sensors.

For instance, researchers have explored its use as a ligand in metalloorganic frameworks (MOFs) designed for gas storage and separation applications. The ability of this compound to form highly ordered MOF structures with exceptional surface areas has generated significant interest in its use for industrial applications.

Conclusion

In conclusion, 7-(3-Ethyl-1,2,4-Oxadiazol-5-yl)-1H-pyridin-3-carboxylic acid (CAS No. 1338682-10-) is a versatile compound with a wide range of potential applications in both pharmaceuticals and materials science. Its unique structure provides a foundation for exploring novel therapeutic agents as well as advanced materials for industrial use.